Cas no 2229537-67-9 (1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol)

• Product Name: 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol
• CAS No: 2229537-67-9
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6334280
• PubChem ID: 165710469
• Update Time: 2025-05-19

1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol
• EN300-1775163
• [1-(1-methyl-1H-indol-7-yl)cyclopropyl]methanol
• 2229537-67-9

• Inchi： 1S/C13H15NO/c1-14-8-5-10-3-2-4-11(12(10)14)13(9-15)6-7-13/h2-5,8,15H,6-7,9H2,1H3
• InChI Key： HFEKSHQQKYVSMF-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C3C=CN(C)C=23)CC1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.2Ų

Additional information on 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol

Recent Advances in the Study of 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol (CAS: 2229537-67-9)

The compound 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol (CAS: 2229537-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and cyclopropylmethanol structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol with high yield and purity, which is critical for subsequent pharmacological evaluations. The compound's stability and reactivity under different conditions have also been investigated, providing valuable insights for its handling and storage in laboratory settings.

In terms of biological activity, preliminary studies suggest that 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol exhibits modulatory effects on specific enzymatic pathways. For instance, it has been shown to interact with cytochrome P450 enzymes, which are involved in drug metabolism. This interaction could have implications for its use in combination therapies, where it might influence the pharmacokinetics of co-administered drugs. Further in vitro and in vivo studies are needed to fully elucidate these effects and their therapeutic relevance.

Another promising avenue of research involves the compound's potential as a scaffold for the development of novel anticancer agents. The indole moiety is a well-known pharmacophore in oncology, and the addition of the cyclopropylmethanol group may enhance its binding affinity to specific cancer-related targets. Early-stage studies have demonstrated cytotoxic effects against certain cancer cell lines, although the exact mechanism remains under investigation. These findings underscore the need for more comprehensive studies to explore its efficacy and safety profiles.

Beyond its direct therapeutic applications, 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol is also being explored for its utility in chemical biology tools. Its structural features make it a suitable candidate for probe development, enabling researchers to study biological processes at the molecular level. For example, it has been used in fluorescence-based assays to monitor enzyme activity, offering a non-invasive means to track biochemical reactions in real-time.

In conclusion, the compound 1-(1-methyl-1H-indol-7-yl)cyclopropylmethanol (CAS: 2229537-67-9) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its synthetic accessibility, combined with its diverse biological activities, makes it a valuable subject for ongoing and future studies. As research progresses, it is anticipated that this compound will play a pivotal role in the development of new therapeutic agents and chemical tools, contributing to advancements in medicine and biotechnology.